N-[4-(2,4,6-Trimethylphenyl)-2-thiazolyl]-4-pyridinecarboxamide

• IUPAC Name: N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C18H17N3OS/c1-11-8-12(2)16(13(3)9-11)15-10-23-18(20-15)21-17(22)14-4-6-19-7-5-14/h4-10H,1-3H3,(H,20,21,22)
• InChI Key: RFUKJHFXBGDHNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=CSC(=N2)NC(=O)C3=CC=NC=C3)C
• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol
• CAS No.: 849513-58-2

Description

N-[4-(2,4,6-Trimethylphenyl)-2-thiazolyl]-4-pyridinecarboxamide is a chemical compound with the CAS Number: 849513-58-2. Its IUPAC name is N-(4-mesityl-1H-1lambda3-thiazol-2-yl)isonicotinamide. The compound has a molecular weight of 324.43.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H18N3OS/c1-11-8-12(2)16(13(3)9-11)15-10-23-18(20-15)21-17(22)14-4-6-19-7-5-14/h4-10,23H,1-3H3,(H,20,21,22). This code provides a detailed representation of the molecule’s structure.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 324.43.

Scientific Research Applications

Antiallergic Agents

• N-tetrazolylpyridinecarboxamides, a class similar to N-[4-(2,4,6-Trimethylphenyl)-2-thiazolyl]-4-pyridinecarboxamide, have been prepared and evaluated for antiallergic activity using the passive cutaneous anaphylaxis (PCA) assay. These compounds have shown potential as oral antiallergic agents with low toxicity (Honma et al., 1984).

Organic Intermediate in Chemical Synthesis

• Compounds like 6-(2-Fluorophenyl)-N-(p-tolyl)imidazo[1,2-a]pyridine-2-carboxamide, structurally related to this compound, serve as organic intermediates in various chemical synthesis processes. These compounds, having functions of azabicyclo and amide groups, are used in ring closure reactions, Suzuki reactions, hydrolysis, and amidation reactions (Qin et al., 2019).

Synthesis of Derivatives for Various Applications

• N-(2-pyridyl)-6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, similar to this compound, is used as a key intermediate for synthesizing various derivatives like tetrahydropyrimidine-2-thione, thiazolo[3,2-a]pyrimidine, thiazino, and benzothiazipen. These compounds are synthesized for their potential applications in various fields (Fadda et al., 2013).

Application in Antibiotic Synthesis

• The synthesis of central skeletons like 3,6-Di(2-thiazolyl)-2-(4-thiazolyl)pyridine, which are structurally related to this compound, is crucial in the total synthesis of certain antibiotics like GE 2270 A and micrococcin P (Okumura et al., 1998).

Synthesis of Antimicrobial and Antitumor Compounds

• Compounds like Zinc(II) complexes with pyridine thiazole derivatives, related to this compound, have been synthesized and characterized for their antimicrobial activity and antitumor studies. These compounds have shown potential as bioactive materials with novel properties (Zou Xun-Zhong et al., 2020).